Cas no 197151-32-9 (β-D-Glucopyranoside, (3β,25R)-spirost-5-en-3-yl O-4-O-acetyl-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[D-apio-β-D-furanosyl-(1→4)]- (9CI))

• Product Name: β-D-Glucopyranoside, (3β,25R)-spirost-5-en-3-yl O-4-O-acetyl-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[D-apio-β-D-furanosyl-(1→4)]- (9CI)
• CAS No: 197151-32-9
• MF: C₄₆H₇₂O₁₇
• MW: 897.053696632385
• CID: 231437
• Update Time: 2024-03-01

β-D-Glucopyranoside, (3β,25R)-spirost-5-en-3-yl O-4-O-acetyl-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[D-apio-β-D-furanosyl-(1→4)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,25R)-spirost-5-en-3-ylO-4-O-acetyl-6-deoxy-a-L-mannopyranosyl-(1&reg
• 4)]- (9CI)
• AferosideB
• β-D-Glucopyranoside, (3β,25R)-spirost-5-en-3-yl O-4-O-acetyl-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[D-apio-β-D-furanosyl-(1→4)]- (9CI)
• (-)-Aferoside B

• Inchi： 1S/C46H72O17/c1-21-9-14-46(56-18-21)22(2)32-30(63-46)16-29-27-8-7-25-15-26(10-12-43(25,5)28(27)11-13-44(29,32)6)59-41-38(62-40-34(51)33(50)36(23(3)57-40)58-24(4)49)35(52)37(31(17-47)60-41)61-42-39(53)45(54,19-48)20-55-42/h7,21-23,26-42,47-48,50-54H,8-20H2,1-6H3
• InChI Key： VTZQIDMQFKKHPM-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CC=C2C1(C)CCC(OC1C(OC3C(O)C(O)C(OC(=O)C)C(C)O3)C(O)C(OC3C(O)C(CO)(O)CO3)C(CO)O1)C2

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 63
• XLogP3: 2.644

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins